Cas no 3855-82-1 (1,4-Dichlorobenzene-d4)

• Product Name: 1,4-Dichlorobenzene-d4
• CAS No: 3855-82-1
• MF: C₆H₄Cl₂
• MW: 151.026606559753
• MDL: MFCD00000605
• CID: 309740
• PubChem ID: 24859784
• Update Time: 2025-06-25

1,4-Dichlorobenzene-d4 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-d4,3,6-dichloro-
• 1,4-Dichlorobenzene-d4
• 1,4-Dichlorobenzene-d4 solution
• Laboratory Control Sample - Internal Standard Mix
• 1,4-dichloro-2,3,5,6-tetradeuteriobenzene
• 1,4-Dichlorobenzene-d41000µg
• Tetradeutero-1,4-dichlorobenzene
• 1,4-Dichloroperdeuteriobenzene
• Tetradeutero-p-dichlorobenzene
• OCJBOOLMMGQPQU-RHQRLBAQSA-N
• 3,6-Dichlorobenzene-1,2,4,5-d4
• 1,4-Dichlorobenzene D4
• 3855-82-1
• AS-83546
• MFCD00000605
• Benzene-1,2,4,5-d4, 3,6-dichloro-
• AKOS015889136
• CS-0542601
• 1,4-Dichlorobenzene D4 2000 microg/mL in Methanol
• 1,4-Dichlorobenzene-d4, 98% D, 98% (CP)
• Benzene, 1,4-dichloro-, [2H4]
• D98246
• 1,4-Dichloro-2,3,5,6-tetradeuterobenzene
• HY-Y0496S
• 1,4-Dichloro(~2~H_4_)benzene
• DTXSID30959416
• 1,4-Dichlorobenzene-d4, analytical standard
• SCHEMBL2043383
• 1,4-Dichloro(2H4)benzene
• DA-69406

• MDL： MFCD00000605
• Inchi： 1S/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4H/i1D,2D,3D,4D
• InChI Key： OCJBOOLMMGQPQU-RHQRLBAQSA-N
• SMILES： ClC1C([2H])=C([2H])C(=C([2H])C=1[2H])Cl

Computed Properties

• Exact Mass: 149.99400
• Monoisotopic Mass: 149.994113
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Density: 1.274 g/mL at 25 °C
• Melting Point: 52-54 °C (lit.)
• Boiling Point: 173 °C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: 1.548
• PSA: 0.00000
• LogP: 2.99340
• Vapor Pressure: 1.6±0.3 mmHg at 25°C
• Color/Form: 2000 μg/mL in methanol

1,4-Dichlorobenzene-d4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H351,H410
• Warning Statement： P273,P281,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9
• WGK Germany：3
• Hazard Category Code： 36-40-50/53
• Safety Instruction： 36/37-46-60-61-45-24/25-23
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36
• Packing Group：III
• HazardClass：9
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Pesticide Chemicals Fertilizers
• Pesticide Chemicals

Additional information on 1,4-Dichlorobenzene-d4

Professional Introduction to Compound with CAS No. 3855-82-1 and Product Name: 1,4-Dichlorobenzene-d4

The compound with the CAS number 3855-82-1 and the product name 1,4-Dichlorobenzene-d4 represents a specialized isotope-labeled derivative of 1,4-dichlorobenzene. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and applications. The introduction of deuterium atoms (denoted by 'd') into the molecular structure enhances its stability and isotopic purity, making it an invaluable tool for various scientific investigations.

1,4-Dichlorobenzene-d4 is a deuterated analog of 1,4-dichlorobenzene, a well-known intermediate in organic synthesis. The substitution of hydrogen atoms with deuterium atoms (²H) at specific positions in the benzene ring imparts distinct chemical characteristics that are highly beneficial in analytical chemistry and metabolic studies. This modification allows researchers to differentiate between the labeled compound and its non-labeled counterparts, facilitating precise tracking and analysis in complex biochemical pathways.

In recent years, the demand for isotopically labeled compounds has surged due to their utility in drug development and environmental monitoring. The use of 1,4-Dichlorobenzene-d4 as a reference standard or internal standard in nuclear magnetic resonance (NMR) spectroscopy has been particularly noteworthy. NMR spectroscopy is a powerful analytical technique that provides detailed structural information about molecules. The high resolution achieved with deuterated compounds like 1,4-Dichlorobenzene-d4 enables researchers to study molecular interactions and dynamics with unprecedented accuracy.

One of the most compelling applications of 1,4-Dichlorobenzene-d4 is in the field of pharmaceutical research. Isotope-labeled compounds are often used as tracers to investigate the metabolic pathways of drugs. By incorporating deuterium atoms into a drug molecule, researchers can monitor its absorption, distribution, metabolism, and excretion (ADME) more effectively. This approach has been instrumental in optimizing drug formulations and predicting potential side effects. For instance, studies have shown that deuterium labeling can alter the pharmacokinetics of certain drugs, leading to improved therapeutic outcomes.

The chemical properties of 1,4-Dichlorobenzene-d4 make it an excellent candidate for use in synthetic chemistry. Its stability under various reaction conditions allows it to serve as a versatile building block for more complex molecules. Researchers have leveraged this compound to synthesize novel derivatives with enhanced biological activity. These derivatives are being explored for their potential in treating various diseases, including cancer and infectious disorders. The ability to precisely control molecular structure through isotopic labeling opens up new avenues for drug discovery.

Furthermore, 1,4-Dichlorobenzene-d4 has found applications in environmental science. Isotope-labeled compounds are used to trace pollutants and study their degradation pathways in ecosystems. By monitoring the movement of deuterium-labeled substances in soil and water samples, scientists can gain insights into environmental processes that are otherwise difficult to observe. This information is crucial for developing strategies to mitigate pollution and protect natural resources.

The synthesis of 1,4-Dichlorobenzene-d4 involves advanced techniques in organic chemistry and isotope labeling. Manufacturers must adhere to stringent quality control measures to ensure high purity and consistency. The process typically involves the selective deuteration of 1,4-dichlorobenzene using deuterium gas or other deuterating agents under controlled conditions. The resulting compound undergoes rigorous testing to confirm its isotopic composition and chemical integrity before being supplied to researchers.

Recent advancements in mass spectrometry have further enhanced the utility of 1,4-Dichlorobenzene-d4 in analytical research. High-resolution mass spectrometry (HRMS) allows for the precise determination of molecular weights and isotopic distributions. This capability is particularly valuable when studying complex mixtures or when subtle differences between labeled and non-labeled compounds need to be detected. HRMS has become an indispensable tool in metabolomics and proteomics studies, where isotopic labeling plays a pivotal role.

The future prospects for 1,4-Dichlorobenzene-d4 are promising as new methodologies continue to emerge in chemical biology and pharmaceutical sciences. The integration of isotopic labeling with other cutting-edge technologies such as CRISPR-Cas9 gene editing and next-generation sequencing is expected to unlock even greater potential applications. These interdisciplinary approaches will enable researchers to tackle complex biological questions with greater precision and efficiency.

In conclusion,1,4-Dichlorobenzene-d4 represents a cornerstone compound in modern chemical research due to its versatility and isotopic advantages. Its applications span across pharmaceutical development, environmental science, and analytical chemistry, underscoring its importance as a research tool. As scientific understanding continues to evolve,1,4-Dichlorobenzene-d4 will undoubtedly remain at the forefront of innovation， driving advancements that benefit society as a whole.